(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride

• Molecular Formula: C13H19Cl3N2
• Molecular Weight: 309.7 g/mol
• IUPAC Name: [1-[(2,5-dichlorophenyl)methyl]piperidin-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C13H18Cl2N2.ClH/c14-12-1-2-13(15)11(7-12)9-17-5-3-10(8-16)4-6-17;/h1-2,7,10H,3-6,8-9,16H2;1H
• InChI Key: AKHGKTDCUBNWPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)CC2=C(C=CC(=C2)Cl)Cl.Cl

Description

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride: is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. Compounds containing the piperidine moiety are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and their biological activities .

Preparation Methods

The synthesis of (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride involves several steps. One common synthetic route includes the reaction of 2,5-dichlorobenzyl chloride with piperidine to form the intermediate (2,5-dichlorobenzyl)piperidine. This intermediate is then reacted with formaldehyde and hydrogen chloride to yield this compound . Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles.

Hydrolysis: Hydrolysis reactions can occur under acidic or basic conditions, leading to the breakdown of the compound into its constituent parts.

Scientific Research Applications

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other piperidine derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antimalarial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed to involve interactions with neurotransmitter receptors and ion channels .

Comparison with Similar Compounds

Similar compounds to (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride include other piperidine derivatives such as:

• (1-(2,4-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride
• (1-(3,4-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride
• (1-(4-Bromobenzyl)piperidin-4-yl)methanamine hydrochloride

These compounds share structural similarities but differ in the position and type of substituents on the benzyl ring. The unique substitution pattern in this compound contributes to its distinct chemical and biological properties .